Cas no 174602-68-7 (2-methanesulfonamido-2-methylpropanoic acid)

• Product Name: 2-methanesulfonamido-2-methylpropanoic acid
• CAS No: 174602-68-7
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• MDL: MFCD07403637
• CID: 3814043
• PubChem ID: 7446989
• Update Time: 2025-05-25

2-methanesulfonamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, 2-methyl-N-(methylsulfonyl)-
• 2-methanesulfonamido-2-methylpropanoic acid
• AT27686
• AKOS010513342
• 174602-68-7
• EN300-85849
• SCHEMBL6254009
• 2-methanesulfonamido-2-methylpropanoicacid
• CS-0263265
• 2-METHYL-2-(METHYLSULFONAMIDO)PROPANOIC ACID
• 2-(methanesulfonamido)-2-methylpropanoic acid

• MDL： MFCD07403637
• Inchi： 1S/C5H11NO4S/c1-5(2,4(7)8)6-11(3,9)10/h6H,1-3H3,(H,7,8)
• InChI Key： OQMNUMTTWCSWQK-UHFFFAOYSA-N
• SMILES： C(O)(=O)[C@](C)(C)NS(C)(=O)=O

Computed Properties

• Exact Mass: 181.04087901Da
• Monoisotopic Mass: 181.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-methanesulfonamido-2-methylpropanoic acid

2-Methanesulfonamido-2-Methylpropanoic Acid: A Comprehensive Overview

2-Methanesulfonamido-2-Methylpropanoic Acid, identified by the CAS Registry Number 174602-68-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a propanoic acid backbone with a methanesulfonamido group attached to the second carbon, alongside a methyl substituent, creating a structure that is both chemically versatile and biologically active.

The synthesis of 2-Methanesulfonamido-2-Methylpropanoic Acid involves a series of carefully controlled reactions, often utilizing advanced methodologies such as nucleophilic substitution and acid-catalyzed cyclizations. Recent studies have highlighted the importance of stereochemistry in this compound, with researchers exploring the enantiomeric forms to understand their distinct biological profiles. This has led to advancements in asymmetric synthesis techniques, enabling the production of pure enantiomers for pharmacological testing.

In terms of chemical properties, 174602-68-7 exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and susceptibility to hydrolysis under alkaline conditions. These properties make it suitable for use in a wide range of chemical reactions, including those requiring precise control over reaction kinetics.

The biological activity of 2-Methanesulfonamido-2-Methylpropanoic Acid has been extensively studied, particularly in the context of its potential as a therapeutic agent. Recent research has demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its utility in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, the compound has shown promise as a lead molecule in the development of novel antibiotics, owing to its ability to inhibit bacterial growth without inducing resistance.

The application of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling studies have provided insights into its interaction with target proteins, elucidating the structural determinants responsible for its bioactivity. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties and minimizing potential side effects.

In conclusion, 2-Methanesulfonamido-2-Methylpropanoic Acid, with its unique chemical structure and diverse functional groups, represents a valuable tool in contemporary chemical research. Its continued exploration across multiple disciplines promises to unlock new avenues for innovation in medicine and beyond.